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Compound of Interest

Compound Name: ROC-325

Cat. No.: B610544

This document provides crucial safety, handling, and disposal information for ROC-325, a
potent and orally active autophagy inhibitor used in laboratory research. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals. Adherence to institutional and local regulations is paramount.

Chemical and Safety Data

ROC-325 is an autophagy inhibitor with the CAS number 1859141-26-6.[1] While specific
hazard classifications are not detailed in the provided search results, it is prudent to handle this
compound with the care required for all research-grade chemicals. The following table
summarizes key chemical and handling information.
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Property Value Source

1-((2-((2-((7-chloroquinolin-4-
l)amino)ethyl
Chemical Name ¥ ) .y) _ [1]
(methyl)amino)ethyl)amino)-4-

methyl-9H-thioxanthen-9-one

CAS Number 1859141-26-6 [1]
Molecular Formula C28H27CIN40OS [1]
Molecular Weight 503.06 g/mol [1]
Appearance Not specified (typically a solid)

Short-term (days to weeks) at

0-4°C; Long-term (months to
Storage [1]

years) at -20°C. Keep dry and

dark.

Shipped at ambient
Shipping temperature as a non- [1]

hazardous chemical.

For research use only. Not for
Usage ) [1]
human or veterinary use.

Proper Disposal Procedures

As no specific disposal instructions for ROC-325 were found, it must be treated as hazardous
chemical waste. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance and adhere to all local, state, and federal regulations.

Step-by-Step Disposal Protocol:

o Consult Institutional Guidelines: Before beginning any disposal process, review your
organization's chemical hygiene plan and waste disposal protocols. Contact your EHS officer
for any clarifications.
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves, when handling ROC-325
waste.

o Waste Segregation:

o Solid Waste: Collect any unused or expired ROC-325 powder, as well as any lab debris
contaminated with the compound (e.g., weigh boats, contaminated paper towels, gloves),
in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: For solutions of ROC-325 (e.g., dissolved in DMSO), collect the waste in a
designated, sealed, and clearly labeled hazardous liquid waste container. Do not mix with
other incompatible waste streams.

o Labeling: Label the hazardous waste container with the full chemical name ("ROC-325"), the
CAS number (1859141-26-6), the solvent (if applicable), and an estimate of the
concentration and volume. Affix a hazardous waste tag as required by your institution.

o Storage of Waste: Store the sealed and labeled waste container in a designated satellite
accumulation area that is secure and away from incompatible materials.

o Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's
EHS department.

Experimental Workflow for Safe Handling and
Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
ROC-325 in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of ROC-325.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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